molecular formula C22H14FN3O3S2 B2473731 (Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione CAS No. 871497-21-1

(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione

Cat. No. B2473731
CAS RN: 871497-21-1
M. Wt: 451.49
InChI Key: SSNBKXTVRXTIGT-NVMNQCDNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H14FN3O3S2 and its molecular weight is 451.49. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research into the anticancer properties of compounds structurally similar to "(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione" has shown promising results. Kumar and Sharma (2022) synthesized derivatives that exhibited significant inhibition of topoisomerase-I enzyme, a target for cancer therapy, particularly against the MCF-7 human breast cancer cell line. Their study emphasizes the potential of these compounds in developing anticancer therapeutics Kumar & Sharma, 2022. Additionally, Li Zi-cheng (2013) explored the anticancer activity of similar derivatives, noting their effectiveness across various cancer cell lines, including A549, HCT116, and PC-9, with some derivatives showing comparable activity to 5-Fluorouracil, a widely used chemotherapeutic agent Li Zi-cheng, 2013.

Antimicrobial Activity

The antimicrobial potential of related compounds has also been investigated. Prakash et al. (2011) synthesized derivatives that demonstrated good antibacterial activity against gram-positive bacteria and notable antifungal activity, showcasing the potential of these compounds in addressing infectious diseases Prakash et al., 2011.

Radio-Sensitizing Agents

Moreover, research into the radiosensitization properties of indole-containing derivatives, such as those by Reddy et al. (2010), has identified several analogs as potent radiosensitizing agents against the HT-29 cell line. This suggests a potential application in enhancing the efficacy of radiotherapy in cancer treatment Reddy et al., 2010.

properties

IUPAC Name

1-(4-fluorophenyl)-3-[4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-2-sulfanylidene-1,3-thiazol-3-yl]pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H14FN3O3S2/c23-13-5-7-14(8-6-13)25-19(27)10-17(20(25)28)26-21(29)18(31-22(26)30)9-12-11-24-16-4-2-1-3-15(12)16/h1-9,11,17,29H,10H2/b12-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAADTMOZXOGNMB-FMIVXFBMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)N3C(=C(SC3=S)C=C4C=NC5=CC=CC=C54)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)N3C(=C(SC3=S)/C=C/4\C=NC5=CC=CC=C54)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H14FN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

451.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.